Cas no 802534-92-5 (Ethyl 8-amino-1,4,4-trimethyl-4,5-dihydro-1H-pyrazolo[4,3-h]quinazoline-3-carboxylate)

• Product Name: Ethyl 8-amino-1,4,4-trimethyl-4,5-dihydro-1H-pyrazolo[4,3-h]quinazoline-3-carboxylate
• CAS No: 802534-92-5
• MF: C₁₅H₁₉N₅O₂
• MW: 301.343662500381
• CID: 6642924
• PubChem ID: 44235650
• Update Time: 2024-02-04

Ethyl 8-amino-1,4,4-trimethyl-4,5-dihydro-1H-pyrazolo[4,3-h]quinazoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-amino-1,4,4-trimethyl-4,5-dihydro-1H-pyrazolo[4,3-h]quinazoline-3-carboxylate
• Ethyl 8-amino-1,4,4-trimethyl-4,5-dihydro-1H-1,2,7,9-tetraaza-cyclopenta[a]naphthalene-3-carboxylate
• SCHEMBL4157166
• 802534-92-5
• LENMBZYRPFCKBQ-UHFFFAOYSA-N

• Inchi： 1S/C15H19N5O2/c1-5-22-13(21)11-9-12(20(4)19-11)10-8(6-15(9,2)3)7-17-14(16)18-10/h7H,5-6H2,1-4H3,(H2,16,17,18)
• InChI Key： LENMBZYRPFCKBQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2=C(C3C(=CN=C(N)N=3)CC2(C)C)N(C)N=1)=O

Computed Properties

• Exact Mass: 301.154
• Monoisotopic Mass: 301.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9A^2
• XLogP3: 1.6